Cas no 60203-57-8 (PGJ2 (Prostaglandin J2))

• Product Name: PGJ2 (Prostaglandin J2)
• CAS No: 60203-57-8
• MF: C₂₀H₃₀O₄
• MW: 334.449806690216
• CID: 515700
• PubChem ID: 5280884
• Update Time: 2025-04-19

PGJ2 (Prostaglandin J2) Chemical and Physical Properties

Names and Identifiers

• Prosta-5,9,13-trien-1-oicacid, 15-hydroxy-11-oxo-, (5Z,13E,15S)-
• (Z)-7-[(1S,5R)-5-[(E,3S)-3-hydroxyoct-1-enyl]-4-oxocyclopent-2-en-1-yl]hept-5-enoic acid
• PGJ2 (Prostaglandin J2)
• Prostaglandin J2
• Prostaglandin J2 Lipid Maps MS Standard
• 8-epi-15-J2t-IsoP
• PGJ2
• prostagladin J2
• DTXSID4041105
• 9-Deoxy-delta-9-prostaglandin D2
• AKOS024418774
• HMS1791K20
• CHEMBL1397260
• SCHEMBL5700581
• NCGC00161294-01
• SR-05000002330
• HY-113366
• Q27088353
• C05957
• 11-oxo-15S-hydroxy-5Z,9,13E-prostatrienoic acid-cyclo[8S,12R]
• HMS3648L18
• 11-oxo-15S-hydroxy-5Z,8Z,13E-prostatrienoate
• 11-oxo-15S-hydroxy-5Z,8Z,13E-prostatrienoic acid
• (5Z,13E,15S)-15-hydroxy-11-oxoprosta-5,9,13-trien-1-oic acid
• BML1-G07
• NCGC00161294-02
• (Z)-7-[(1S,5R)-5-[(E,3S)-3-hydroxyoct-1-enyl]-4-oxo-cyclopent-2-en-1-yl]hept-5-enoic acid
• GTPL1885
• Prosta-5,9,13-trien-1-oic acid, 15-hydroxy-11-oxo-, (5Z,13E,15S)-
• Prostaglandin J2 Lipid Maps(R) MS Standard
• HMS3402K20
• BDBM50594729
• CHEBI:27485
• CS-0062302
• 11-oxo-15S-hydroxy-5Z,9,13E-prostatrienoic acid
• 9-Deoxy-delta-9-pgd2
• BRD-K56811497-001-03-2
• SR-05000002330-3
• 60203-57-8
• HMS1361K20
• BSPBio_001498
• SMP2_000100
• IDI1_033968
• (Z)-7-[(1S,5R)-5-[(E,3S)-3-hydroxyoct-1-enyl]-4-oxo-1-cyclopent-2-enyl]hept-5-enoic acid
• LMFA03010019
• NCGC00161294-03
• HMS1989K20
• SR-05000002330-2
• Prostaglandin J2 (PGJ2)
• 1ST171030-100J
• Prostaglandin J2 Solution in Methyl acetate, 100ug/mL
• (5Z,13E,15S)-15-Hydroxy-11-oxoprosta-5,9,13-trien-1-oic Acid; 9,10-Didehydro-9-deoxy-PGD2; PGJ2; Prostaglandin J2
• DA-56770

• Inchi： 1S/C20H30O4/c1-2-3-6-10-17(21)13-14-18-16(12-15-19(18)22)9-7-4-5-8-11-20(23)24/h4,7,12-18,21H,2-3,5-6,8-11H2,1H3,(H,23,24)/b7-4-,14-13+/t16-,17-,18+/m0/s1
• InChI Key： UQOQENZZLBSFKO-POPPZSFYSA-N
• SMILES： O=C1C=C[C@H](C/C=C\CCCC(=O)O)[C@H]1/C=C/[C@H](CCCCC)O

Computed Properties

• Exact Mass: 334.21400
• Monoisotopic Mass: 334.214
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 12
• Complexity: 476
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 33
• XLogP3: 3.6
• Topological Polar Surface Area: 74.6A^2

Experimental Properties

• Color/Form: Not determined
• Density: 1.103
• Boiling Point: 521.7°C at 760 mmHg
• Flash Point: 283.4°C
• Refractive Index: 1.555
• PSA: 74.60000
• LogP: 4.05630

PGJ2 (Prostaglandin J2) Security Information

• Hazard Category Code： 20/21/22-36/37/38-67-66-36-11
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R20/21/22; R36/37/38
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Prostaglandins and related compounds
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Eicosanoids Prostaglandins and related compounds